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molecular formula C12H28O2Si B8610207 2-Hexanol, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- CAS No. 138611-32-2

2-Hexanol, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

Cat. No. B8610207
CAS RN: 138611-32-2
M. Wt: 232.43 g/mol
InChI Key: BBHSBMLQQXQIRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08394995B2

Procedure details

6.1 mg (0.02 mmol) sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 232 mg (1 mmol) of 6-(tert-butyldimethylsilyloxy)hexan-2-ol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for seven hours. The later treatment was carried out in the same way as in Example 1, and then 6-(tert-butyldimethylsilyloxy)hexan-2-one was obtained. The yield of the obtained 6-(tert-butyldimethylsilyloxy)hexan-2-one was determined and the result is shown in Table 2. (Yield 90%)
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Reaction Step One
Name
Oxone
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
6-(tert-butyldimethylsilyloxy)hexan-2-ol
Quantity
232 mg
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
6-(tert-butyldimethylsilyloxy)hexan-2-one
Yield
90%

Identifiers

REACTION_CXSMILES
IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[Si:26]([O:33][CH2:34][CH2:35][CH2:36][CH2:37][CH:38]([OH:40])[CH3:39])([C:29]([CH3:32])([CH3:31])[CH3:30])([CH3:28])[CH3:27]>C(OCC)(=O)C>[Si:26]([O:33][CH2:34][CH2:35][CH2:36][CH2:37][C:38](=[O:40])[CH3:39])([C:29]([CH3:32])([CH3:31])[CH3:30])([CH3:28])[CH3:27] |f:0.1,2.3,4.5.6|

Inputs

Step One
Name
sodium 2-iodobenzenesulfonate
Quantity
6.1 mg
Type
reactant
Smiles
IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
Name
Oxone
Quantity
0.49 g
Type
reactant
Smiles
OOS(=O)[O-].[K+]
Name
sodium sulfate
Quantity
0.5 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[Na+].[Na+]
Name
6-(tert-butyldimethylsilyloxy)hexan-2-ol
Quantity
232 mg
Type
reactant
Smiles
[Si](C)(C)(C(C)(C)C)OCCCCC(C)O
Step Two
Name
ethyl acetate
Quantity
5 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
while being stirred under a nitrogen for seven hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 7 h
Name
6-(tert-butyldimethylsilyloxy)hexan-2-one
Type
product
Smiles
[Si](C)(C)(C(C)(C)C)OCCCCC(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.